Cas no 384793-21-9 (tert-butyl N-2-bromo-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-bromo-5-(trifluoromethyl)phenylcarbamate
• CAS No: 384793-21-9
• MF: C₁₂H₁₃BrF₃NO₂
• MW: 340.136333227158
• CID: 2127644
• PubChem ID: 15500645
• Update Time: 2025-05-19

tert-butyl N-2-bromo-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-bromo-5-(trifluoromethyl)phenylcarbamate
• DGYVPCDPIQCCHN-UHFFFAOYSA-N
• tert-butyl 2-bromo-5-(trifluoromethyl)phenylcarbam
• N-(tert-Butoxycarbonyl)-2-bromo-5-(trifluoromethyl)aniline
• (2-Bromo-5-trifluoromethyl-phenyl)-carbamic acid tert-butyl ester
• tert-butyl N-2-bromo-5-(trifluoromethyl)phenylcarbamate

• Inchi： 1S/C12H13BrF3NO2/c1-11(2,3)19-10(18)17-9-6-7(12(14,15)16)4-5-8(9)13/h4-6H,1-3H3,(H,17,18)
• InChI Key： DGYVPCDPIQCCHN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-2-bromo-5-(trifluoromethyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 384793-21-9 and Product Name: tert-butyl N-2-bromo-5-(trifluoromethyl)phenylcarbamate

tert-butyl N-2-bromo-5-(trifluoromethyl)phenylcarbamate, identified by the CAS number 384793-21-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry and agrochemicals. The structural features of this molecule, particularly the presence of a bromo substituent and a trifluoromethyl group, make it a valuable intermediate in the synthesis of more complex molecules.

The significance of this compound lies in its potential utility as a building block for the development of novel therapeutic agents. In recent years, there has been a growing interest in the exploration of carbamate derivatives due to their demonstrated biological activity. Specifically, the trifluoromethyl group is known to enhance metabolic stability and binding affinity, while the bromo substituent offers opportunities for further functionalization through cross-coupling reactions.

Recent studies have highlighted the role of tert-butyl N-2-bromo-5-(trifluoromethyl)phenylcarbamate in the synthesis of kinase inhibitors, which are crucial in targeting various forms of cancer. Kinase enzymes play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By incorporating this compound into drug design strategies, researchers aim to develop more effective and selective kinase inhibitors.

In addition to its applications in oncology, this carbamate derivative has shown promise in other therapeutic areas. For instance, it has been investigated as a potential intermediate in the development of antimicrobial agents. The structural motifs present in tert-butyl N-2-bromo-5-(trifluoromethyl)phenylcarbamate allow for modifications that can target bacterial enzymes essential for survival, thereby contributing to the fight against antibiotic-resistant strains.

The synthetic pathways involving this compound have also been optimized for scalability and efficiency. Modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have enabled chemists to introduce additional functional groups with high precision. This flexibility is crucial for tailoring the properties of the final product to meet specific biological requirements.

The use of computational methods has further accelerated the discovery process. Molecular modeling and virtual screening techniques allow researchers to predict the binding interactions between tert-butyl N-2-bromo-5-(trifluoromethyl)phenylcarbamate and biological targets with remarkable accuracy. These insights have guided experimental efforts and led to the identification of lead compounds with enhanced pharmacological profiles.

Efforts are ongoing to improve the sustainability of processes involving this compound. Green chemistry principles are being integrated into synthetic routes to minimize waste and reduce environmental impact. For example, solvent-free reactions and catalytic methods have been explored to achieve higher yields while using fewer resources.

The regulatory landscape also plays a critical role in the development and commercialization of compounds like tert-butyl N-2-bromo-5-(trifluoromethyl)phenylcarbamate. Compliance with international guidelines ensures that these substances are safe for use in both research and industrial settings. Continuous monitoring and evaluation by regulatory bodies help maintain high standards of quality and safety.

In conclusion, tert-butyl N-2-bromo-5-(trifluoromethyl)phenylcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery across multiple therapeutic areas. As research progresses, it is anticipated that new applications and synthetic methodologies will continue to emerge, further solidifying its importance in modern chemistry.